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Compound of Interest

Compound Name: 1,1-Dibromocyclohexane

Cat. No.: B1633860

An In-depth Technical Guide to the Physical Properties of 1,1-Dibromocyclohexane

Introduction

1,1-Dibromocyclohexane is a halogenated cyclic organic compound with the chemical
formula CeH10Br2.[1] As a geminal dihalide, its two bromine atoms are bonded to the same
carbon atom within the cyclohexane ring. This structural feature imparts specific physical and
chemical characteristics that are of interest in various fields of chemical research, including its
use as an intermediate in organic synthesis. This guide provides a comprehensive overview of
the known physical properties of 1,1-Dibromocyclohexane, detailed experimental protocols
for their determination, and a logical workflow for the characterization of such compounds.

Physicochemical Data

The physical properties of 1,1-Dibromocyclohexane are essential for its handling, application
in reactions, and purification. The following table summarizes the key quantitative data
available for this compound.
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Property Value Units Notes / Reference
Molecular Formula CeH10Br2

Molecular Weight 241.95 g/mol [1]

CAS Number 10489-97-1

Boiling Point 207.7 °C At 760 mmHg.[2]
Density Data not available g/cm3

Flash Point 80.8 °C [2]

Vapor Pressure 0.319 mmHg At 25°C.[2]
Refractive Index Data not available

In water.[3] Generally
Solubility Insoluble - soluble in organic
solvents.[4][5]

Experimental Protocols

The determination of the physical properties of a compound like 1,1-Dibromocyclohexane
requires standardized experimental procedures. Below are detailed methodologies for key
experiments.

Boiling Point Determination via Simple Distillation

The boiling point is a critical indicator of a liquid's purity and is determined as the temperature
at which its vapor pressure equals the surrounding atmospheric pressure.[6]

o Apparatus: Round-bottom flask, heating mantle, distillation head, condenser, thermometer,
and receiving flask.

e Procedure:

o Place a sample of 1,1-Dibromocyclohexane into the round-bottom flask along with a few
boiling chips to ensure smooth boiling.
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o Assemble the simple distillation apparatus, ensuring the thermometer bulb is positioned
just below the side arm of the distillation head to accurately measure the temperature of
the vapor that is distilling.[6]

o Begin heating the sample gently.

o Record the temperature when the vapor condensation ring rises above the thermometer
bulb and the temperature reading stabilizes. This stable temperature is the boiling point.[6]

o Continue distillation until a small amount of the liquid has collected in the receiving flask.
Record the barometric pressure at the time of the experiment.

Density Measurement

Density is a fundamental physical property that relates the mass of a substance to the volume it
occupies.

o Apparatus: Pycnometer (specific gravity bottle), analytical balance, and a constant
temperature water bath.

e Procedure:

o Thoroughly clean and dry the pycnometer and determine its mass on an analytical
balance.

o Fill the pycnometer with distilled water and place it in a constant temperature bath (e.qg.,
20°C or 25°C) until it reaches thermal equilibrium.

o Carefully remove any excess water from the capillary opening and dry the outside of the
pycnometer. Weigh the pycnometer filled with water.

o Empty and dry the pycnometer, then fill it with 1,1-Dibromocyclohexane.
o Repeat the thermal equilibration and weighing process as described in steps 2 and 3.

o The density is calculated by dividing the mass of the 1,1-Dibromocyclohexane by the
mass of the water and multiplying by the known density of water at the experimental
temperature.
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Refractive Index Measurement

The refractive index is a dimensionless number that describes how fast light propagates
through the material. It is a characteristic property and is also used to assess the purity of a
sample.

o Apparatus: A calibrated refractometer (e.g., an Abbé refractometer).

e Procedure:

[e]

Ensure the prism of the refractometer is clean and dry.

o Calibrate the instrument using a standard sample with a known refractive index, such as
distilled water.

o Place a few drops of 1,1-Dibromocyclohexane onto the lower prism.

o Close the prisms and allow a few moments for the sample to reach the temperature of the
instrument, which is often controlled by a circulating water bath.

o Adjust the instrument until the dividing line between the light and dark fields is sharp and
centered on the crosshairs.

o Read the refractive index from the scale. Record the temperature at which the
measurement was made (e.g., nD?° for 20°C using the sodium D-line).

Solubility Assessment

Solubility provides insight into the intermolecular forces of a compound.[7] The principle of "like
dissolves like" is a useful guideline.

o Apparatus: A set of test tubes, vortex mixer, and a selection of solvents with varying
polarities (e.g., water, ethanol, acetone, toluene, hexane).

e Procedure:

o Place approximately 2 mL of a chosen solvent into a test tube.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1633860?utm_src=pdf-body
https://www.scribd.com/document/156627591/Physical-Properties-of-Organic-Compounds-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1633860?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Add 2-3 drops of 1,1-Dibromocyclohexane to the solvent.
o Agitate the mixture vigorously using a vortex mixer for 1-2 minutes.

o Observe the mixture. If the 1,1-Dibromocyclohexane forms a homogeneous solution with
the solvent, it is considered soluble. If it forms a separate layer or a cloudy suspension, it
is classified as insoluble or partially soluble.[8]

o Repeat the test for each solvent to build a solubility profile. Given its structure, 1,1-
Dibromocyclohexane is expected to be soluble in nonpolar organic solvents like hexane
and toluene and insoluble in polar solvents like water.[3][4]

Logical Workflow for Physical Characterization

The systematic characterization of a chemical substance follows a logical progression of
analyses. The following diagram illustrates a typical workflow for determining the physical
properties of a compound like 1,1-Dibromocyclohexane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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